Cas no 20319-27-1 (3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride)

3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride structure

20319-27-1 structure

Product Name:3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride

CAS No:20319-27-1

MF:C₁₄H₂₃ClN₄O₈P₂S

MW:504.819942712784

CID:909548

PubChem ID:14427654

Update Time:2025-04-19

3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride Chemical and Physical Properties

Names and Identifiers

- 2-(1-hydroxyethyl)thiamine pyrophosphate
- 2-[2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethoxy]ethyl phosphono hydrogen phosphate,chloride
- SCHEMBL1533810
- 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride
- 20319-27-1
- Inchi： 1S/C14H22N4O8P2S.ClH/c1-8-12(4-5-25-28(23,24)26-27(20,21)22)29-14(9(2)19)18(8)7-11-6-16-10(3)17-13(11)15;/h6,9,19H,4-5,7H2,1-3H3,(H4-,15,16,17,20,21,22,23,24);1H
- InChI Key： NOXQCKAOUMGQCX-UHFFFAOYSA-N
- SMILES： [Cl-].S1C(CCOP(=O)(O)OP(=O)(O)O)=C(C)[N+](CC2=CN=C(C)N=C2N)=C1C(C)O

Computed Properties

Exact Mass: 480.8602
Monoisotopic Mass: 504.0400366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 30
Rotatable Bond Count: 9
Complexity: 643
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 217Å²

Experimental Properties

PSA: 173.49

3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M314210-5mg	Mono(3-((4-ammonio-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium) Monochloride	20319-27-1	5mg	$173.00	2023-05-17
TRC	M314210-25mg	Mono(3-((4-ammonio-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium) Monochloride	20319-27-1	25mg	$775.00	2023-05-17
TRC	M314210-50mg	Mono(3-((4-ammonio-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium) Monochloride	20319-27-1	50mg	$ 1200.00	2023-09-07
TRC	A203190-5mg	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride	20319-27-1	5mg	$ 155.00	2023-04-19
TRC	A203190-25mg	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride	20319-27-1	25mg	$ 1200.00	2023-09-09
TRC	A203190-50mg	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride	20319-27-1	50mg	$ 1194.00	2023-04-19
TRC	A203190-2.5mg	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride	20319-27-1	2.5mg	$ 150.00	2023-09-09
TRC	A203190-10mg	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydroxy(phosphonooxy)phosphoryl)oxy)ethyl)-2-(1-hydroxyethyl)-4-methylthiazol-3-ium Chloride	20319-27-1	10mg	$ 550.00	2023-09-09